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An In-depth Technical Guide to the Environmental Fate and Biodegradability of Butyl Acetate

Executive Summary

This technical guide provides a comprehensive overview of the environmental fate and
biodegradability of butyl acetate, a widely used industrial solvent. N-butyl acetate is
characterized by its rapid environmental degradation and low potential for bioaccumulation.[1]
When released, it primarily partitions to the atmosphere, where it undergoes photochemical
oxidation with a half-life of several days.[2][3] In aquatic environments, its fate is governed by
volatilization, hydrolysis, and rapid biodegradation.[2][3] N-butyl acetate is classified as
"readily biodegradable" according to OECD guidelines, with studies showing extensive
degradation (over 80%) within 28 days.[2][4] The primary biodegradation pathway involves
hydrolysis to butanol and acetic acid, which are subsequently mineralized by microorganisms.
[5][6] This document summarizes key quantitative data, details standard experimental protocols
for assessing biodegradability, and provides diagrams to illustrate the principal environmental
processes.

Physicochemical Properties and Environmental
Partitioning

The environmental behavior of butyl acetate is largely dictated by its physicochemical
properties. Its moderate water solubility and relatively high vapor pressure indicate that upon
release, it will partition between the atmosphere and water, with volatilization being a significant
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process.[1][3] The low octanol-water partition coefficient (Log Kow) suggests a low potential for
bioaccumulation in organisms and minimal adsorption to soil or sediment.[1][2]

Table 1: Physicochemical Properties of n-Butyl Acetate

Property Value Reference
Molecular Formula CeH1202 [3]

Molecular Weight 116.16 g/mol [3]

Vapor Pressure 11.5 mmHg at 25°C [3]

Water Solubility 6,700 - 8,330 mg/L at 25°C [3]

Log Kow (Octanol-Water

Partition Coefficient) 18-182 LHi213]
Henry's Law Constant 2.93 x 10~* atm-m3/mol [3] (Calculated)

| Bioconcentration Factor (BCF) | 7 (Estimated) |[3] |

Environmental Fate

Butyl acetates released into the environment will volatilize into the atmosphere, dissolve in
water, and exhibit high mobility in soil.[1][2] Degradation occurs through distinct processes in
each environmental compartment.

Atmospheric Fate

The primary fate of butyl acetate released to the environment is volatilization into the
atmosphere.[1][7] In the vapor phase, it is degraded by reacting with photochemically-produced
hydroxyl (*OH) radicals.[2][3] Direct photolysis is not expected to be a significant removal
process as butyl acetate does not absorb light at wavelengths greater than 290 nm.[3]

Table 2: Atmospheric Degradation of Butyl Acetate Isomers
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Rate Constant

Atmospheric

Isomer Process (cm3/molecule- ] Reference
Half-Life
sec)
n-Butyl Reaction with 3.2 days
. 4.15 x 102 . [3][8]

Acetate *OH radicals (Estimated)

Reaction with -~ 1.9-2.3days
Isobutyl Acetate ) Not specified [2]

*OH radicals (Calculated)

Reaction with ~36 days
tert-Butyl Acetate 44 x1013 [2]

*OH radicals

(Calculated)

| tert-Butyl Acetate | Reaction with Chlorine atoms | 1.6 x 1071* | Not specified [[2] |

Aquatic Fate

In the aquatic environment, butyl acetate is subject to three main fate processes: volatilization,

hydrolysis, and biodegradation.

« Volatilization: Due to its Henry's Law constant, volatilization from water surfaces is an

important fate process.[1][3] Estimated volatilization half-lives are approximately 6.5 hours

for a model river and 5.3 days for a model lake.[3]

o Hydrolysis: Butyl acetate undergoes hydrolysis to form butanol and acetic acid.[5][6] This

reaction is pH-dependent, occurring faster under alkaline conditions.[2][9]

Table 3: Hydrolysis Half-life of n-Butyl Acetate

pH Temperature Half-Life Reference
7.0 25°C | 20°C 2 - 3.1 years [3][8]
8.0 25°C / 20°C 78 - 114 days [3][8]
| 9.0 | 20°C | 11.4 days |[3] |
© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Acetate
https://wap.guidechem.com/encyclopedia/butyl-acetate-dic2728.html
https://www.inchem.org/documents/cicads/cicads/cicad64.htm
https://www.inchem.org/documents/cicads/cicads/cicad64.htm
https://www.benchchem.com/product/b1676999?utm_src=pdf-body
https://www.inchem.org/documents/cicads/cicads/cicad64.htm
https://www.benchchem.com/product/b1676999?utm_src=pdf-body
https://www.ashland.com/file_source/Ashland/Documents/Sustainability/rc_n-butyl_acetate_pss.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Acetate
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Acetate
https://www.benchchem.com/product/b1676999?utm_src=pdf-body
https://homework.study.com/explanation/write-equations-for-the-hydrolysis-of-a-butyl-acetate-b-ethyl-formate-c-methyl-acetate-and-d-octyl-acetate-name-all-products.html
https://chem.libretexts.org/Bookshelves/Introductory_Chemistry/The_Basics_of_General_Organic_and_Biological_Chemistry_(Ball_et_al.)/15%3A_Organic_Acids_and_Bases_and_Some_of_Their_Derivatives/15.08%3A_Hydrolysis_of_Esters
https://www.inchem.org/documents/cicads/cicads/cicad64.htm
https://www.tandfonline.com/doi/abs/10.1080/00986449208935997
https://www.benchchem.com/product/b1676999?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Acetate
https://wap.guidechem.com/encyclopedia/butyl-acetate-dic2728.html
https://pubchem.ncbi.nlm.nih.gov/compound/Butyl-Acetate
https://wap.guidechem.com/encyclopedia/butyl-acetate-dic2728.html
https://wap.guidechem.com/encyclopedia/butyl-acetate-dic2728.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1676999?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

o Biodegradation: As detailed in Section 3.0, biodegradation is a major and rapid degradation
pathway for butyl acetate in aquatic systems.[1][2]

Fate in Soil

If released to soil, n-butyl acetate is expected to have very high mobility and is unlikely to
adsorb to soil particles or sediment.[1][3] Due to its volatility and biodegradability, it is not

expected to persist in soil.
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Diagram 1: Key environmental fate and transport pathways for butyl acetate.
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Biodegradability

Butyl acetate is consistently reported as being readily biodegradable in aerobic environments.
[1][2][10] This implies that it will be rapidly and completely broken down by microorganisms in
environmental compartments like water and soil.

Biodegradation Pathway

The primary step in the aerobic biodegradation of butyl acetate is enzymatic hydrolysis, which
cleaves the ester bond to yield 1-butanol and acetic acid.[5][6][11] Both of these metabolites
are common, simple organic molecules that are easily utilized by a wide variety of
microorganisms and are readily mineralized to carbon dioxide and water through central
metabolic pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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